molecular formula C12H10N2 B8642107 4-Cyano-2,6-dimethylquinoline

4-Cyano-2,6-dimethylquinoline

Cat. No.: B8642107
M. Wt: 182.22 g/mol
InChI Key: RNWZWQUKKRFBAM-UHFFFAOYSA-N
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Description

4-Cyano-2,6-dimethylquinoline is a useful research compound. Its molecular formula is C12H10N2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H10N2

Molecular Weight

182.22 g/mol

IUPAC Name

2,6-dimethylquinoline-4-carbonitrile

InChI

InChI=1S/C12H10N2/c1-8-3-4-12-11(5-8)10(7-13)6-9(2)14-12/h3-6H,1-2H3

InChI Key

RNWZWQUKKRFBAM-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=C(C=C(N=C2C=C1)C)C#N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Quantity
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reactant
Reaction Step One
Name
N#C[Cu]
Quantity
Extracted from reaction SMILES
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reactant
Reaction Step One
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Extracted from reaction SMILES
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reactant
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Synthesis routes and methods II

Procedure details

First, 4-bromo-2,6-dimethylquinoline (5.0 g) and CuCN (4.82 g) were added to DMF (70 ml) and were allowed to react for 6 hours at a temperature of 140° C. Ice was poured to the reaction solution and the produced precipitate was removed through filtering. The filtrate was extracted using ethyl acetate, the solvent was removed under reduced pressure, and the residue was purified through column chromatography (silica gel, hexane/ethyl acetate=4/1) to obtain 4-cyano-2,6-dimethylquinoline (2.14 g) represented by the following chemical formula (47).
Quantity
5 g
Type
reactant
Reaction Step One
Name
CuCN
Quantity
4.82 g
Type
reactant
Reaction Step One
Name
Quantity
70 mL
Type
solvent
Reaction Step One

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